1-(2-chlorobenzyl)-4-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine
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Description
1-(2-chlorobenzyl)-4-(4-methylpiperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C18H20ClN5 and its molecular weight is 341.84. The purity is usually 95%.
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Scientific Research Applications
Multicomponent Synthesis of Pyrazole-based Pyrimidine Scaffolds
Researchers have developed cost-effective synthesis methods for pyrazole-based pyrimidine scaffolds, highlighting their potential in pharmacological and biological activity studies for new drug discovery. This approach utilizes multicomponent reactions involving benzaldehyde, acetyl acetone, and thiourea, followed by Claisen-Schmidt condensation and synthetic cyclization, demonstrating the compound's versatility in medicinal chemistry (Ajani et al., 2019).
Adenosine Receptor Affinity and Analogue Synthesis
Pyrazolo[3,4-d]pyrimidines have been explored for their affinity towards A1 adenosine receptors, leading to the synthesis of analogues that exhibit significant receptor activity. This research underscores the potential of these compounds in developing therapeutics targeting adenosine receptors, with modifications at the N1 and N5 positions enhancing overall activity (Harden et al., 1991).
Antitubercular Activity of Pyrimidine-Pyrazole Hybrids
Innovative homopiperazine-pyrimidine-pyrazole hybrids have demonstrated potent antitubercular activity against M. tuberculosis strains, showcasing the therapeutic potential of these compounds. Their synthesis, structural requirements, and biological evaluation offer valuable insights for future antitubercular drug development (Vavaiya et al., 2022).
Exploration of Pyrido[1,2-a]pyrimidine and Isoxazoline Derivatives
The antimicrobial activity of pyrido[1,2-a]pyrimidine and isoxazoline derivatives has been investigated, contributing to the understanding of their potential use in combating microbial infections. This research provides a foundation for further exploration of these compounds in antimicrobial therapy (Merja et al., 2004).
Development of Pyrazolo[1,5-a]pyrimidine-based PET Agents
Research on pyrazolo[1,5-a]pyrimidine derivatives for PET imaging of IRAK4 enzyme in neuroinflammation highlights the compound's applicability in diagnostic imaging. This work demonstrates the potential for these compounds in enhancing neuroinflammatory disease diagnosis and monitoring (Wang et al., 2018).
Properties
IUPAC Name |
1-[(2-chlorophenyl)methyl]-4-(4-methylpiperidin-1-yl)pyrazolo[3,4-d]pyrimidine |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C18H20ClN5/c1-13-6-8-23(9-7-13)17-15-10-22-24(18(15)21-12-20-17)11-14-4-2-3-5-16(14)19/h2-5,10,12-13H,6-9,11H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDNMEOPRBRYCEV-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=NC=NC3=C2C=NN3CC4=CC=CC=C4Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClN5 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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